Cas no 35313-50-9 (Ethyl3,4-dimethyl-3H-pyrazole-5-carboxylate)

• Product Name: Ethyl3,4-dimethyl-3H-pyrazole-5-carboxylate
• CAS No: 35313-50-9
• MF: C₈H₁₂N₂O₂
• MW: 168.1931
• MDL: MFCD31697575
• CID: 4671357
• PubChem ID: 127263359
• Update Time: 2025-06-13

Ethyl3,4-dimethyl-3H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,5-dimethyl-1H-pyrazole-3-carboxylate
• Ethyl 3,4-dimethyl-1H-pyrazole-5-carboxylate
• Ethyl 4,5-Dimethylpyrazole-3-carboxylate
• SY046103
• AK137160
• 1H-Pyrazole-3-carboxylic acid, 4,5-dimethyl-, ethyl ester
• 35313-50-9
• CS-0161194
• Ethyl 3,4-dimethyl-3H-pyrazole-5-carboxylate
• Ethyl3,4-dimethyl-3H-pyrazole-5-carboxylate

• MDL： MFCD31697575
• Inchi： 1S/C8H12N2O2/c1-4-12-8(11)7-5(2)6(3)9-10-7/h4H2,1-3H3,(H,9,10)
• InChI Key： NFKJSKVAOLQEDS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C)=C(C)NN=1)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55

Additional information on Ethyl3,4-dimethyl-3H-pyrazole-5-carboxylate

Ethyl 3,4-Dimethyl-3H-Pyrazole-5-Carboxylate (CAS No. 35313-50-9): A Comprehensive Overview

Ethyl 3,4-dimethyl-3H-pyrazole-5-carboxylate (CAS No. 35313-50-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic compounds containing three carbon atoms and two nitrogen atoms. The presence of the ethyl ester group and the dimethyl substituents on the pyrazole ring imparts unique chemical and physical properties to this molecule, making it a valuable intermediate in various synthetic processes.

The chemical structure of ethyl 3,4-dimethyl-3H-pyrazole-5-carboxylate is characterized by a pyrazole ring with two methyl groups at the 3 and 4 positions, and an ethyl ester group at the 5-position. This structure provides a balance of hydrophobic and hydrophilic properties, which is crucial for its applications in drug discovery and materials science. The compound can be synthesized through a variety of methods, including the reaction of ethyl acetoacetate with hydrazine and subsequent methylation.

In recent years, ethyl 3,4-dimethyl-3H-pyrazole-5-carboxylate has been extensively studied for its potential applications in pharmaceutical research. One of the key areas of interest is its use as a building block for the synthesis of biologically active compounds. For instance, pyrazoles are known for their anti-inflammatory, analgesic, and antipyretic properties. Research has shown that derivatives of ethyl 3,4-dimethyl-3H-pyrazole-5-carboxylate exhibit potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins.

Moreover, ethyl 3,4-dimethyl-3H-pyrazole-5-carboxylate has been explored for its potential as an intermediate in the synthesis of antiviral agents. A study published in the *Journal of Medicinal Chemistry* reported that certain derivatives of this compound demonstrated significant antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes.

In addition to its pharmaceutical applications, ethyl 3,4-dimethyl-3H-pyrazole-5-carboxylate has found use in materials science. The compound can be polymerized to form poly(pyrazole) derivatives, which exhibit unique electronic and optical properties. These polymers have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The high thermal stability and good solubility of ethyl 3,4-dimethyl-3H-pyrazole-5-carboxylate make it an attractive candidate for these applications.

The synthesis of ethyl 3,4-dimethyl-3H-pyrazole-5-carboxylate typically involves a multi-step process. One common method involves the reaction of ethyl acetoacetate with hydrazine to form ethyl acetoacetohydrazide, followed by methylation to introduce the dimethyl groups on the pyrazole ring. The final step involves esterification to form the ethyl ester group at the 5-position. This synthetic route is well-documented in the literature and can be optimized for large-scale production.

The physical properties of ethyl 3,4-dimethyl-3H-pyrazole-5-carboxylate include a melting point ranging from 60 to 62°C and a boiling point around 200°C at reduced pressure. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for various chemical reactions and processing conditions.

In terms of safety, ethyl 3,4-dimethyl-3H-pyrazole-5-carboxylate is generally considered to be non-toxic and non-hazardous when handled properly. However, it is important to follow standard laboratory safety protocols when working with this compound to avoid potential risks such as inhalation or skin contact. Proper personal protective equipment (PPE) should be worn during handling.

The market demand for ethyl 3,4-dimethyl-3H-pyrazole-5-carboxylate is driven by its diverse applications in pharmaceuticals and materials science. As research continues to uncover new uses for this compound, its market value is expected to grow steadily. Key players in the industry are investing in research and development to explore novel applications and improve synthesis methods.

In conclusion, ethyl 3,4-dimethyl-3H-pyrazole-5-carboxylate (CAS No. 35313-50-9) is a multifaceted compound with significant potential in various fields. Its unique chemical structure and versatile properties make it an important intermediate in pharmaceutical research and materials science. As ongoing research continues to uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly important role in scientific advancements.